Cas no 50714-07-3 (3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid)

3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid structure
50714-07-3 structure
Product Name:3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid
CAS No:50714-07-3
MF:C15H14N2O6S
MW:350.346462726593
CID:1572642
PubChem ID:39767
Update Time:2025-04-21

3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid
    • 50714-07-3
    • 3-(Aminosulfonyl)-5-nitro-4-(2-phenylethyl)benzoic acid
    • BRN 2782031
    • BENZOIC ACID, 3-(AMINOSULFONYL)-5-NITRO-4-(2-PHENYLETHYL)-
    • DTXSID50198769
    • Inchi: 1S/C15H14N2O6S/c16-24(22,23)14-9-11(15(18)19)8-13(17(20)21)12(14)7-6-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,18,19)(H2,16,22,23)
    • InChI Key: AXVWZQZFQXSHIR-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=O)O)C=C(C=1CCC1C=CC=CC=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

  • Exact Mass: 350.05732
  • Monoisotopic Mass: 350.057257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 152
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.482
  • Boiling Point: 573°C at 760 mmHg
  • Flash Point: 300.4°C
  • Refractive Index: 1.643
  • PSA: 140.6

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